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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of zinc-zirconium (Zn-Zr)
alloys as a promising class of bioresorbable materials for medical implants. The following
sections detail the rationale for their use, summarize key performance data, and provide
detailed protocols for their fabrication and evaluation.

Introduction to Zinc-Zirconium Bioresorbable
Implants

Zinc and its alloys have emerged as a third class of biodegradable metals for medical
applications, alongside magnesium and iron-based alloys.[1] Pure zinc, however, exhibits
insufficient mechanical properties for many load-bearing applications.[1] Alloying zinc with other
elements is a common strategy to enhance its mechanical strength and control its degradation
rate. Zirconium (Zr) is a particularly promising alloying element due to its excellent corrosion
resistance and biocompatibility.[2][3] Zr-based dental and orthopedic implants are already in
clinical use, indicating its low risk of toxicity.[2][4][5]

The addition of zirconium to zinc can refine the grain structure of the alloy, leading to improved
mechanical properties. Furthermore, the formation of intermetallic phases, such as Zn-Zr
compounds, can influence the corrosion behavior, often leading to a more uniform degradation
process.[6] The degradation of Zn-Zr implants releases zinc and zirconium ions, which are
generally well-tolerated by the body. Zinc is an essential trace element involved in numerous
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metabolic processes, including bone formation, and has been shown to have anti-inflammatory
and antibacterial properties.[7][8]

Data Presentation

The following tables summarize the quantitative data on the mechanical properties and in vitro
degradation rates of various zinc-zirconium and other relevant zinc alloys.

Table 1: Mechanical Properties of Selected Zinc-Based Alloys
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Ultimate .
Alloy . . Yield .
. Processing Tensile Elongation Reference(s
Compositio Strength
Method Strength (%) )
n (wt%) (MPa)
(MPa)
Pure Zn Extruded ~110-150 ~20-30 ~15-48 9]
Zn-0.5Zr Extruded >220 - >30 [10]
Zn-0.8Zr Extruded - - - [6]
Zn-1.0Zr As-cast - - - [11][12]
Zn-2.0Zr As-cast - - - [11][12]
Zn-0.4Fe As-extruded ~250 ~200 ~30 [13]
Zn-2.5Fe As-extruded ~250 ~230 ~10 [13]
Zn-0.8Mg-
Extruded 324 244 20 [6]
0.2Sr
Zn-0.5Mg Extruded ~250 ~180 ~20
> PLLA, 18-fold >
Zn-3Ag - ~WE43 Mg - PLLA or [8]
alloy WEA43
Zn-0.1Li - - - - [14]
Zn-1.5Mg-
As-cast - - - [15]
0.1Ca
Zn-1.5Mg-
As-cast - - - [15]
0.1Sr

Table 2: In Vitro Corrosion Rates of Selected Zinc-Based Alloys in Simulated Body Fluid (SBF)
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Alloy ] Corrosion
. Immersion
Composition SBF Type Ti Rate Reference(s)
ime
(wt%) (mmlyear)
Pure Zn Hank's Solution 21 days - [16]
Pure Zn SBF - - [17]
Zn-0.5Zr Kokubo SBF - 0.079 [11][12]

Minimum initial
Zn-0.8Zr Corrected SBF - ] [6]
corrosion rate

Zn-1.0Zr Kokubo SBF - 0.116 [11][12]

Zn-2.0Zr Kokubo SBF - 0.188 [11][12]

Higher than Pure

Zn-0.5Cr - 1 month Zn, Zn-0.5Zr, Zn-  [10]
0.5V
Zn-0.8Mg-0.2Sr SBF - 0.0698 [6]

Slightly higher
Zn-5Al-4Mg SBF 7 days [18]
than pure Zn

Experimental Protocols
Protocol for Fabrication of Zn-Zr Alloy Implants

This protocol describes the fabrication of Zn-Zr alloy samples by gravity casting followed by
extrusion.

Materials and Equipment:

High-purity zinc (99.99%) and zirconium (99.99%) ingots[10]

Graphite crucible

Electric resistance furnace

Steel mold
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e Extrusion machine

e Argon or CO2 gas for shielding[15]

o Lathe and wire electrical discharge machining (EDM) for sample preparation
Procedure:

 Alloy Preparation:

o Calculate the required weights of pure zinc and zirconium to achieve the desired alloy
composition (e.g., Zn-0.5Zr, Zn-1.0Zr).

o Place the zinc and zirconium ingots into a graphite crucible.

o Melt the metals in an electric resistance furnace at approximately 690 °C under a
protective atmosphere of argon or CO2 gas to prevent oxidation.[19]

o Stir the molten alloy gently with a graphite rod to ensure homogeneity.
e Casting:
o Preheat the steel mold to approximately 200-300°C.
o Pour the molten alloy into the preheated mold.
o Allow the casting to cool to room temperature.
e Homogenization:
o Heat-treat the as-cast ingots at 350°C for 48 hours to homogenize the microstructure.[10]
o Quench the ingots in water.
e Extrusion:

o Preheat the homogenized ingots to 260°C.[10]
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o Extrude the ingots to the desired shape and size (e.g., rods or tubes) using an extrusion
ratio of approximately 10:1 to 25:1.[20]

e Sample Preparation:

o Machine the extruded rods or tubes into desired sample geometries (e.g., discs for in vitro
tests, wires for in vivo studies) using a lathe or wire EDM.

Protocol for In Vitro Degradation Testing

This protocol outlines the procedure for assessing the in vitro degradation of Zn-Zr alloy
samples in Simulated Body Fluid (SBF).

Materials and Equipment:

e Zn-Zr alloy samples of defined surface area

e Simulated Body Fluid (SBF) - Kokubo formulation is commonly used[11][12]
 Incubator maintained at 37°C

e pH meter

» Analytical balance (accuracy 0.1 mg)

 Ultrasonic cleaner

e Ethanol

e Chromic acid solution (200 g/L CrO3) for corrosion product removal (as per ASTM G1-03)
o Potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) setup
Procedure:

e Sample Preparation:

o Measure the initial dimensions and calculate the surface area of each sample.
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o Clean the samples ultrasonically in ethanol for 15 minutes and dry them.

o Weigh each sample using an analytical balance.

¢ Immersion Test:

o Place each sample in a separate container with a specific volume of SBF (e.g., a surface
area to volume ratio of 1:100 cm?/mL).

o Incubate the containers at 37°C for predetermined time points (e.g., 1, 3, 7, 14, and 30
days).

o Monitor and record the pH of the SBF at regular intervals.

e Post-Immersion Analysis:

o

At each time point, remove the samples from the SBF.

o Gently rinse the samples with deionized water to remove non-adherent corrosion
products.

o Immerse the samples in chromic acid solution for a short duration (e.g., 1-2 minutes) to
remove the corrosion product layer.

o Rinse the samples thoroughly with deionized water and then ethanol, and dry them.

o

Weigh the cleaned samples to determine the weight loss.
o Corrosion Rate Calculation:

o Calculate the corrosion rate (CR) in mm/year using the following formula: CR = (K x W) /
(A x T x D) Where:

» K=8.76 x 10* (a constant)
= W = weight loss in grams

s A = surface area in cmz2
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» T = immersion time in hours
» D = density of the alloy in g/cm?3
e Electrochemical Measurements (Optional):

o Perform potentiodynamic polarization and EIS tests in SBF at 37°C to determine the
corrosion potential (Ecorr), corrosion current density (icorr), and polarization resistance

(Rp).[18]

Protocol for In Vitro Cytotoxicity Evaluation (MTT Assay)

This protocol describes the indirect cytotoxicity testing of Zn-Zr alloys using an extract method
according to ISO 10993-5.

Materials and Equipment:

Zn-Zr alloy samples

 Human osteoblast-like cells (e.g., Saos-2) or endothelial cells (e.g., HUVECS)

e Cell culture medium (e.g., DMEM with 10% FBS and 1% penicillin-streptomycin)

o 96-well cell culture plates

e MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

e DMSO (Dimethyl sulfoxide)

e Incubator (37°C, 5% CO2)

Microplate reader

Procedure:

o Extract Preparation:

o Sterilize the Zn-Zr alloy samples (e.g., by autoclaving or ethanol immersion).
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o Prepare extracts by immersing the sterilized samples in cell culture medium at a surface
area to volume ratio of 3 cm?/mL.

o Incubate the samples in the medium at 37°C for 72 hours.

o Collect the extract and filter it through a 0.22 pm syringe filter. Prepare serial dilutions of
the extract (e.g., 100%, 50%, 25%, 12.5%).

o Cell Seeding:

o Seed the cells into a 96-well plate at a density of 1 x 104 cells/well and incubate for 24
hours to allow for cell attachment.

e Cell Treatment:

o Remove the old medium and replace it with the prepared extracts of different
concentrations.

o Include a negative control (fresh medium) and a positive control (e.g., medium with a
cytotoxic substance like 10% DMSO).

o Incubate the plate for 24, 48, and 72 hours.
e MTT Assay:

o After the incubation period, add 10 pL of MTT solution (5 mg/mL in PBS) to each well and
incubate for another 4 hours.

o Remove the medium containing MTT and add 100 uL of DMSO to each well to dissolve
the formazan crystals.

o Measure the absorbance at 570 nm using a microplate reader.
o Cell Viability Calculation:

o Calculate the cell viability (%) as: (Absorbance of sample / Absorbance of negative
control) x 100.
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Protocol for Hemocompatibility Testing

This protocol provides a general guideline for assessing the hemocompatibility of Zn-Zr alloys
according to ISO 10993-4.

Materials and Equipment:

Zn-Zr alloy samples

e Fresh human whole blood (with anticoagulant, e.g., citrate)

e Phosphate-buffered saline (PBS)

o Triton X-100 (positive control for hemolysis)

o Centrifuge

e Spectrophotometer

e Scanning electron microscope (SEM)

Procedure:

e Hemolysis Test (Direct Contact):

o

Place sterilized Zn-Zr alloy samples in test tubes.

[¢]

Add diluted human red blood cells to the tubes.

o

Use PBS as a negative control and Triton X-100 as a positive control.

[e]

Incubate the tubes at 37°C for a specified time (e.g., 2 hours).

o

Centrifuge the tubes and measure the absorbance of the supernatant at 540 nm to
determine the amount of hemoglobin released.

o

Calculate the hemolysis rate (%). A rate below 5% is generally considered non-hemolytic.

o Platelet Adhesion Test:
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[e]

Incubate sterilized Zn-Zr alloy samples with platelet-rich plasma (PRP) at 37°C.

o

After incubation, rinse the samples with PBS to remove non-adherent platelets.

[¢]

Fix the adhered platelets with glutaraldehyde.

o

Dehydrate the samples using a graded series of ethanol.

[e]

Coat the samples with gold and observe the morphology and number of adhered platelets
using SEM.

o Coagulation Time (Activated Partial Thromboplastin Time - aPTT):
o Incubate sterilized Zn-Zr alloy samples with platelet-poor plasma (PPP) at 37°C.
o Measure the aPTT of the plasma after contact with the material using a coagulometer.

o Compare the results with a control sample.

Protocol for In Vivo Subcutaneous Implantation

This protocol describes the subcutaneous implantation of Zn-Zr alloy samples in a rat model to
evaluate local tissue response. All animal procedures must be approved by an Institutional
Animal Care and Use Committee (IACUC).

Materials and Equipment:

Zn-Zr alloy implants (e.g., small rods or discs)

Sprague-Dawley rats (male, 250-300q)

Anesthesia (e.g., isoflurane)

Surgical instruments (scalpel, forceps, scissors)

Sutures

Antiseptic solution (e.g., Betadine)
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e Analgesics

e Micro-CT scanner

» Histology processing equipment

Procedure:

e Surgical Procedure:

o

Anesthetize the rat using isoflurane.

Shave and disinfect the dorsal skin area.

[¢]

[¢]

Make a small incision (approx. 1 cm) in the skin.

[e]

Create a subcutaneous pocket using blunt dissection.

(¢]

Insert the sterilized Zn-Zr implant into the pocket.

Close the incision with sutures.

[¢]

[¢]

Administer post-operative analgesics.
e Post-Operative Monitoring:
o Monitor the animals daily for signs of infection, inflammation, or distress.
e Implant Analysis:
o At predetermined time points (e.g., 4, 8, 12 weeks), euthanize the animals.
o Excise the implant along with the surrounding tissue.
o Analyze the degradation of the implant using micro-CT.
 Histological Evaluation:

o Fix the tissue surrounding the implant in 10% formalin.
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o Embed the tissue in paraffin and section it.

o Stain the sections with Hematoxylin and Eosin (H&E) to evaluate the inflammatory
response, fibrosis, and tissue integration.

Signaling Pathways

The dissolution of zinc ions from the implant surface can influence various cellular signaling
pathways, impacting processes like cell proliferation, differentiation, and inflammation.

MAPKI/ERK Signaling Pathway

Zinc ions can activate the Mitogen-Activated Protein Kinase/Extracellular signal-Regulated
Kinase (MAPK/ERK) pathway, which is crucial for cell growth and differentiation.[2][21]

Cell Membrane

I —
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Activates - . 0 = e
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Click to download full resolution via product page

Caption: MAPK/ERK pathway activation by zinc ions.

NF-kB Signaling Pathway

Zinc has a modulatory role in the Nuclear Factor-kappa B (NF-kB) signaling pathway, which is
central to the inflammatory response. Zinc can inhibit NF-kB activation, leading to anti-
inflammatory effects.[12][22]
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Caption: Zinc-mediated inhibition of the NF-kB pathway.

Whnt/B-catenin Signaling Pathway

The Wnt/p-catenin pathway is critical for bone formation and osteoblast differentiation. Zinc has

been shown to influence this pathway, although the exact mechanisms are still under
investigation.[1][4]
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Caption: Potential influence of zinc on the Wnt/3-catenin pathway.

Need Custom Synthesis?
BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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